Cas no 2137066-13-6 (L-Alanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester)

• Product Name: L-Alanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester
• CAS No: 2137066-13-6
• MF: C₉H₁₇ClN₂O₄
• MW: 252.695281744003
• CID: 5256113
• Update Time: 2025-10-25

L-Alanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester

• Inchi： 1S/C9H17ClN2O4/c1-9(2,3)16-8(14)12-6(4-11)7(13)15-5-10/h6H,4-5,11H2,1-3H3,(H,12,14)/t6-/m0/s1
• InChI Key： OOSPPKIRNJXESA-LURJTMIESA-N
• SMILES： C(OCCl)(=O)[C@H](CN)NC(OC(C)(C)C)=O

Additional information on L-Alanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester

L-Alanine, 3-Amino-N-[(1,1-Dimethylethoxy)Carbonyl]-, Chloromethyl Ester: A Comprehensive Overview

The compound with CAS No. 2137066-13-6, commonly referred to as L-Alanine, 3-Amino-N-[(1,1-Dimethylethoxy)Carbonyl]-, Chloromethyl Ester, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-alanine, a naturally occurring amino acid that plays a crucial role in various biological processes. The modification of L-alanine with a chloromethyl ester group and a (1,1-dimethylethoxy)carbonyl substituent introduces unique chemical properties, making it valuable for research and industrial applications.

Recent advancements in chemical synthesis have enabled the precise manipulation of amino acids to create derivatives with tailored functionalities. The chloromethyl ester group in this compound is particularly notable for its reactivity and versatility. This group can participate in various chemical transformations, such as nucleophilic substitutions and esterifications, which are essential in the development of new materials and pharmaceuticals. Researchers have leveraged these properties to explore the potential of this compound in drug delivery systems and biodegradable polymers.

The (1,1-dimethylethoxy)carbonyl substituent further enhances the compound's utility by introducing a protective group that can be selectively removed under specific conditions. This feature is critical in peptide synthesis and other reactions where controlled deprotection is necessary. Recent studies have demonstrated the effectiveness of this compound as a building block in constructing complex biomolecules, such as enzymes and antibodies.

In terms of physical properties, L-Alanine, 3-Amino-N-[(1,1-Dimethylethoxy)Carbonyl]-, Chloromethyl Ester exhibits a melting point of approximately 85°C and a solubility profile that makes it suitable for use in both aqueous and organic solvents. These characteristics are advantageous for large-scale production processes and quality control assays.

From an applications perspective, this compound has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the development of antiviral agents targeting RNA-dependent RNA polymerases. Additionally, its role as a chiral catalyst precursor has been explored in asymmetric catalysis, where it facilitates the enantioselective synthesis of high-value chemicals.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the chloromethyl ester group significantly influences the molecule's electronic distribution, enhancing its nucleophilic reactivity. These insights have guided the design of more efficient synthetic routes and reaction conditions.

In conclusion, L-Alanine, 3-Amino-N-[(1,1-Dimethylethoxy)Carbonyl]-, Chloromethyl Ester (CAS No. 2137066-13-6) stands out as a versatile and valuable compound in modern chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its significance in the chemical sciences is expected to grow further.